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Compound of Interest

Compound Name: Avenacein Y

Cat. No.: B1666146 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the necessary considerations and

experimental data required for the development of a Certified Reference Material (CRM) for

Avenacein Y, a bioactive compound produced by the fungus Fusarium avenaceum. Given the

current absence of a commercially available CRM for Avenacein Y, this document outlines the

essential characterization data, proposes standardized analytical methodologies, and

compares Avenacein Y with other relevant antifungal compounds produced by Fusarium

species. The availability of a well-characterized reference material is critical for ensuring the

accuracy, comparability, and traceability of research and development efforts in the fields of

natural product chemistry, drug discovery, and mycotoxin analysis.

Characterization of Avenacein Y (Lateropyrone)
Avenacein Y, also known as Lateropyrone or Antibiotic Y, is a heterocyclic metabolite with

established antibacterial and antifungal properties.[1] A crucial first step in developing a CRM is

the thorough characterization of the compound. A commercially available source of

Lateropyrone with a purity of over 95% provides a strong starting point for the development of a

certified standard.[1]

Table 1: Physicochemical Properties of Avenacein Y
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Property Value Source

Synonyms
Avenacein Y, Antibiotic Y,

Lateropyrone
[1]

Molecular Formula C₁₅H₁₀O₈ [1][2]

Molecular Weight 318.2 g/mol [1][2]

CAS Number 93752-78-4 [1]

Appearance Crystalline solid [3]

Solubility

Soluble in DMF and DMSO;

moderately soluble in

methanol and ethanol; poor

water solubility.

[1]

UV max
Data to be determined through

standardized protocol.

Infrared (IR) Spectrum
Key functional group

absorptions to be determined.

¹H and ¹³C NMR
Chemical shifts and coupling

constants to be fully assigned.

Mass Spectrometry (MS)

Accurate mass and

fragmentation pattern to be

established.

Proposed Experimental Protocols for CRM
Development
The certification of a reference material requires rigorous and validated analytical methods. The

following protocols are proposed for the comprehensive analysis and certification of Avenacein
Y.

Production and Purification of Avenacein Y
Organism:Fusarium avenaceum strains are known producers of Avenacein Y.[2][4]
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Culture Conditions: The fungus can be cultured on various grain-based media, such as

wheat or corn, to induce the production of Avenacein Y.[2][4]

Extraction: The culture medium can be extracted with organic solvents like dichloromethane

to isolate the crude compound.[3]

Purification: Further purification can be achieved through chromatographic techniques, such

as column chromatography and recrystallization, to obtain high-purity Avenacein Y.
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Fig. 1: Proposed workflow for the production and purification of Avenacein Y.

Analytical Characterization for Certification
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High-Performance Liquid Chromatography (HPLC): A validated HPLC method is essential for

determining the purity of the CRM. A reverse-phase C18 column with a suitable mobile

phase (e.g., acetonitrile/water gradient) and UV detection can be employed.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra should be

acquired to confirm the structure of Avenacein Y and to identify any potential impurities.

Mass Spectrometry (MS): High-resolution mass spectrometry is required to confirm the

elemental composition, and tandem MS (MS/MS) can provide structural information through

fragmentation analysis.

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR analysis will provide information

about the functional groups present in the molecule.

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC): These

techniques are used to determine the thermal stability and melting point of the compound.

Quantitative NMR (qNMR): qNMR can be used for the accurate determination of the purity of

the CRM against a certified internal standard.
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Analytical Characterization
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Fig. 2: Analytical workflow for the certification of Avenacein Y.

Comparison with Alternative Fusarium Metabolites
Avenacein Y is one of many bioactive secondary metabolites produced by Fusarium species.

A comparative analysis with other well-characterized Fusarium compounds is useful for

researchers in the field.

Table 2: Comparison of Avenacein Y with Other Bioactive Fusarium Metabolites
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Compound
Producing
Organism(s)

Primary Biological
Activity

Potential
Application

Avenacein Y

(Lateropyrone)

Fusarium avenaceum,

F. lateritium

Antibacterial,

Antifungal

Drug development,

mycotoxin analysis

Enniatins
Fusarium avenaceum,

F. poae, F. tricinctum

Ionophoric,

Insecticidal, Antifungal

Drug delivery,

agriculture

Beauvericin
Fusarium spp.,

Beauveria bassiana

Ionophoric,

Insecticidal,

Antifungal, Cytotoxic

Drug development,

agriculture

Fusaric Acid Fusarium spp.
Phytotoxic,

Antimicrobial

Herbicide

development,

mycotoxin studies

Moniliformin
Fusarium proliferatum,

F. avenaceum

Mycotoxin,

Cardiotoxic
Mycotoxin research

Mechanism of Action and Signaling Pathways
The precise mechanism of action for Avenacein Y is not yet fully elucidated. However, many

antifungal agents produced by fungi interfere with essential cellular processes in target

organisms. A hypothetical mechanism could involve the inhibition of key enzymes or disruption

of cell membrane integrity. Further research is needed to delineate the specific signaling

pathways affected by Avenacein Y.
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Fig. 3: Hypothetical mechanism of action for Avenacein Y.

Conclusion
The development of a certified reference material for Avenacein Y is a critical step to support

and standardize research in natural product chemistry and drug development. This guide

provides a framework for the production, purification, and comprehensive analytical

characterization required for such a standard. By establishing a well-characterized CRM, the

scientific community can ensure the reliability and comparability of data, ultimately accelerating

the translation of research findings into practical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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